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Compound of Interest

Compound Name: Lewisite 3

Cat. No.: B12683719

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Lewisite 3 is a highly toxic chemical warfare agent. These procedures are intended
for trained professionals in properly equipped laboratory facilities. Adherence to all institutional,
national, and international safety regulations is mandatory.

Hazard Overview

Lewisite is a potent vesicant (blistering agent) and a systemic poison due to its arsenic content.
[1] It exists in three forms: Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3).[2] Lewisite
3, or Tris(2-chlorovinyl)arsine, is a component of Lewisite mixtures.[3][4] In its pure form, it is an
oily, colorless liquid, but impurities can cause it to appear amber to black.[1][5] It has a
characteristic odor of geraniums.[1][5]

Exposure can occur through skin contact, eye contact, inhalation, or ingestion.[6] Lewisite
penetrates standard clothing and even some types of rubber.[2][5] The effects of exposure are
immediate, causing severe pain, irritation, and blistering of the skin, eyes, and respiratory tract.
[1][7] Systemic absorption leads to "Lewisite shock," characterized by low blood pressure, and
can cause damage to the liver, kidneys, and bone marrow.[2][8] Rapid decontamination is the
only way to limit tissue injury.[6]

Exposure Guidelines
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The U.S. Environmental Protection Agency (EPA) has established Acute Exposure Guideline
Levels (AEGLS) for Lewisite 1, including its mixtures with Lewisite 2 and 3. These values
represent airborne concentrations and are critical for risk assessment and emergency planning.
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[9]

The Department of Energy's Protective Action Criteria (PACs) are based on AEGLs.
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Guideline Value
PAC-1 0.023 mg/m3
PAC-2 0.25 mg/m3
PAC-3 0.74 mg/m3

Data sourced from NOAA CAMEO Chemicals.
(]

Engineering Controls & Personal Protective
Equipment (PPE)
All work with Lewisite 3 must be conducted in a designated and restricted area with controlled

access.[7]

e Primary Engineering Control: All manipulations must be performed within a certified chemical
fume hood or glovebox designed for high-hazard substances. Ventilation must be sufficient
to maintain exposure levels below the established limits.

e Secondary Controls: The laboratory should be under negative pressure relative to adjacent
areas. Emergency shower and eyewash stations must be immediately accessible.[7]

Due to the extreme toxicity of Lewisite, maximum protection is required. Level A protection
should be utilized, especially when the concentration is unknown.[6][10]
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Protection Level

Description

Components

Highest level of respiratory,

skin, and eye protection.

* NIOSH-certified CBRN full-
face-piece Self-Contained
Breathing Apparatus (SCBA) in
pressure-demand mode.[6] ¢

Totally-Encapsulating

Level A Required for high vapor ] )
) ) Chemical Protective (TECP)
concentrations or potential for )
) suit.[6] ¢ Inner and outer
skin contact.[11] , ,
chemical-resistant gloves.[6] ¢
Chemical-resistant boots with
steel toe and shank.[6]
* NIOSH-certified CBRN
Highest respiratory protection SCBA.[11] » Hooded,
with lower skin protection. chemical-resistant suit (non-
Level B Used when vapors are present  encapsulating).[6] ¢ Inner and

but skin contact is less likely.
[11]

outer chemical-resistant
gloves.[11] « Chemical-

resistant boots.[11]

Experimental Protocols
Protocol 1: General Laboratory Handling of Lewisite 3

e Preparation:

o Ensure a second trained person ("buddy system") is present and aware of the procedures.

o Verify that the chemical fume hood is functioning correctly.

o Post warning signs indicating that Lewisite 3 is in use.[7]

o Prepare all necessary equipment (glassware, reagents, etc.) and place it within the fume

hood.

o Prepare a decontamination solution (e.g., 0.5% sodium hypochlorite) and keep it readily

available inside the hood.[12]
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o Prepare waste containers for liquid and solid contaminated materials.

e Donning PPE:

o Don Level A or Level B protective equipment as determined by the site-specific risk
assessment. A buddy must assist and verify proper donning.

e Handling:
o Perform all manipulations of Lewisite 3 deep within the fume hood.
o Use a positive displacement pipette for all liquid transfers.
o Keep containers of Lewisite 3 sealed when not in immediate use.
e Post-Procedure:

o Decontaminate all surfaces and equipment within the fume hood using the prepared
decontamination solution.

o Securely seal all primary containers of Lewisite 3.

o Seal all contaminated waste in designated, labeled containers.
o Doffing PPE:

o Proceed to the designated doffing area.

o Follow a strict doffing procedure to avoid cross-contamination, typically assisted by a
trained buddy. This involves a systematic removal and containment of the suit, gloves, and
respiratory protection.

Protocol 2: Emergency Spill Response

o Evacuate: Immediately alert personnel and evacuate the immediate spill area.[7] If the spill is
outside the fume hood, evacuate the entire laboratory.

 |solate: Secure the area and prevent re-entry. Post "'DO NOT ENTER - CHEMICAL SPILL"
signs. Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]
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» Notify: Inform the institutional Environmental Health & Safety (EHS) office and emergency
response team immediately.

o Decontaminate (if trained): Only trained emergency responders with appropriate Level A
PPE should manage the spill.

o Cover the liquid spill with an absorbent material like vermiculite, dry sand, or earth.[7] Do
not use combustible materials.

o Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled container for hazardous waste disposal.[7]

o Decontaminate the spill area with a suitable solution (e.g., 0.5% sodium hypochlorite),
followed by a rinse.[12]

o Ventilate the area to disperse any remaining vapors.[7]

Protocol 3: Personnel Decontamination Following
EXxposure

Rapid decontamination within minutes is critical to limit injury.[6]

 Remove from Source: Immediately remove the affected person from the exposure source.[9]
Rescuers must wear appropriate PPE to avoid becoming casualties.[8][9]

» Remove Clothing: Immediately remove all contaminated clothing. Cut clothing off if
necessary to avoid pulling it over the head.[1] Place contaminated clothing in a sealed plastic
bag.[1]

o Skin Decontamination: As quickly as possible, wash the affected skin with large amounts of
soap and water.[1] If available, specialized kits like the Reactive Skin Decontamination
Lotion (RSDL) may be used.[13]

o Eye Decontamination: If eyes are exposed, flush with plain water for at least 15 minutes.[9]
[14] Remove contact lenses if present.[1]
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o Seek Medical Attention: Transport the victim to a medical facility immediately.[6] Inform
medical personnel of the nature of the chemical exposure. Treatment may include the
administration of the antidote Dimercaprol (British Anti-Lewisite or BAL) for systemic effects,
which must be done in a hospital setting.[6][8]

Waste Disposal

All materials contaminated with Lewisite 3, including absorbent materials, used PPE, and
contaminated labware, must be treated as hazardous waste.

Segregate waste into solid and liquid streams.

Place waste in sealed, clearly labeled, and chemically compatible containers.[7]

Store waste containers in a designated, secure, and ventilated area.

Arrange for disposal through the institution's certified hazardous waste management
program.

Visualizations
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Figure 1: Laboratory Workflow for Lewisite 3 Handling
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Caption: Figure 1: Laboratory Workflow for Lewisite 3 Handling.
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Figure 2: Emergency Response for Lewisite 3 Spill
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Caption: Figure 2: Emergency Response for Lewisite 3 Spill.
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Figure 3: Personnel Decontamination Protocol
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Caption: Figure 3: Personnel Decontamination Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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